Aleniglipron

• CAS: 2685823-26-9
• Molecular Formula: C49H55FN9O6P
• Molecular Weight: 916.0 g/mol
• InChI: InChI=1S/C49H55FN9O6P/c1-8-66(63,9-2)41-13-11-35(26-38(41)51-7)56-18-19-57(48(56)62)44-42-31(6)55(17-14-37(42)53-59(44)36-22-28(3)43(50)29(4)23-36)45(60)40-25-34-24-33(32-15-20-64-21-16-32)10-12-39(34)58(40)49(27-30(49)5)46-52-47(61)65-54-46/h10-13,18-19,22-26,30-32,51H,8-9,14-17,20-21,27H2,1-7H3,(H,52,54,61)/t30-,31-,49-/m0/s1
• InChIKey: CPOJUYUGONJVPZ-WIXASUBBSA-N

Aleniglipron: Biased Oral GLP‑1 Receptor Agonist

Aleniglipron (also known as GSBR-1290) is an investigational, once-daily, orally bioavailable small-molecule agonist of the glucagon-like peptide-1 receptor (GLP-1R) [1]. It belongs to a new generation of non-peptidic GLP-1RAs designed to address the limitations of injectable peptide therapies. Aleniglipron has been characterized as a fully biased agonist, potently activating the Gαs-cAMP signaling pathway with minimal β-arrestin recruitment [2], and has demonstrated robust efficacy in stimulating insulin secretion, improving glucose tolerance, and reducing body weight in preclinical models .

Biased Gαs-cAMP signaling tool; no detectable β-arrestin recruitment

Oral non-peptide small molecule for chronic, non-invasive GLP-1R activation

Supports metabolic disease model research (obesity, diabetes, glucose homeostasis)

• [1] Wikipedia contributors. (2023, November 4). Aleniglipron. In Wikipedia, The Free Encyclopedia. Retrieved April 17, 2026. View Source
• [2] Mao, T., Meng, Q., Zhang, H., Zhang, J. J., Shi, S., Guan, Z., ... & Lin, X. (2023). 760-P: Discovery of GSBR-1290, a Highly Potent, Orally Available, Novel Small Molecule GLP-1 Receptor Agonist. Diabetes, 72(Supplement_1), 760-P. View Source

Aleniglipron: Beyond Class Effects

While multiple oral small-molecule GLP-1R agonists are in development, they are not interchangeable. Critical differences in molecular structure, binding mode, biased signaling profiles, and safety outcomes preclude simple substitution. For instance, the clinical development of danuglipron and lotiglipron was discontinued due to safety concerns [1]. Aleniglipron's specific non-canonical binding mode to the GLP-1R transmembrane domain and its unique 'fully biased' agonism profile (potent Gαs-cAMP activation without measurable β-arrestin recruitment) [2] are intrinsic to its molecular design and are not shared across all members of this class. Substituting based solely on the class designation 'oral GLP-1RA' ignores the quantitative and qualitative evidence of differentiation that dictates the appropriate selection for research or clinical study design.

Signaling bias mismatch Balanced or partial GLP-1R agonists may recruit β-arrestin; aleniglipron's full Gαs bias may not transfer.

Binding pocket divergence Unique orthosteric pocket contacts (TM1, TM2, TM7) differentiate aleniglipron from other oral small-molecule agonists.

Cross-trial endpoint context Weight-loss endpoint profiles from Phase 2b ACCESS trials may not be assumed for other oral GLP-1 candidates.

• [1] Ríos, J. L., Aguilar, M. A., Martínez, A., & Gómez, J. A. (2025). Oral Small-Molecule GLP-1 Receptor Agonists: Mechanistic Insights and Emerging Therapeutic Strategies. Scientia Pharmaceutica, 93(2), 26. View Source
• [2] Mao, T., Meng, Q., Zhang, H., Zhang, J. J., Shi, S., Guan, Z., ... & Lin, X. (2023). 760-P: Discovery of GSBR-1290, a Highly Potent, Orally Available, Novel Small Molecule GLP-1 Receptor Agonist. Diabetes, 72(Supplement_1), 760-P. View Source

Aleniglipron vs. GLP‑1R Agonists

Weight Loss Efficacy vs. Orforglipron

In a 44-week Phase 2 trial (ACCESS II), aleniglipron demonstrated placebo-adjusted mean weight loss of 16.3% at the 180 mg dose, which is reported as the highest efficacy observed to date for an oral GLP-1 receptor agonist [1]. This compares favorably to data from Phase 3 trials for other oral GLP-1RAs: orforglipron (36 mg) achieved 12.4% weight loss at 72 weeks, and oral semaglutide (25 mg) achieved 16.6% at 64 weeks [1][2]. While cross-trial comparisons require caution, this data positions aleniglipron as a highly potent clinical candidate.

Weight Loss vs. Orforglipron

Cross-trial context

Aleniglipron 180 mg: 16.3% placebo-adjusted weight loss at 44 weeks; orforglipron 36 mg: 14.7% at 36 weeks. At 36 weeks, comparable reduction (14.4% vs 14.7%).

Supports weight-loss endpoint review; cross-trial comparison requires validation.

Phase 2 trials; timepoint and design differences may confound direct comparison.

Evidence Dimension	Placebo-adjusted mean body weight reduction
Target Compound Data	16.3% at 180 mg dose
Comparator Or Baseline	Oral Semaglutide 25 mg: 16.6% at 64 weeks; Orforglipron 36 mg: 12.4% at 72 weeks
Quantified Difference	Aleniglipron efficacy comparable to oral semaglutide and superior to orforglipron in Phase 2/3 trials
Conditions	Phase 2 ACCESS II trial in adults with obesity or overweight with comorbidities (N=85), 44-week treatment duration

Why This Matters

Weight loss efficacy is a primary endpoint for obesity therapeutics, making this a critical differentiator for clinical development and procurement.

• [1] Fierce Biotech. (2026, March 16). Structure touts 16% weight loss for aleniglipron as 'highest efficacy' for an oral GLP-1 yet. View Source
• [2] Patient Care Online. (2026, March 22). Investigational Oral GLP-1 RA, Orforglipron, Yields Dose-Dependent Weight Loss in Phase 3 Trial. View Source

Biased Gαs Pathway Activation

Aleniglipron is characterized as a fully biased GLP-1R agonist. It strongly activates the Gαs-cAMP signaling pathway (EC50 < 0.1 nM) without inducing measurable β-arrestin recruitment signaling [1]. This is a distinct pharmacological profile from many other GLP-1RAs and may have implications for its in vivo effects and tolerability profile, as β-arrestin recruitment has been linked to certain adverse events and receptor desensitization [2].

Biased Gαs Activation

Assay context

No detectable β-arrestin recruitment up to 300 nM

Provides a pure G-protein biased pharmacological tool.

Class-level inference; confirm in target cell models.

Evidence Dimension	β-arrestin recruitment
Target Compound Data	No measurable recruitment
Comparator Or Baseline	Many other GLP-1RAs (biased and non-biased) exhibit varying degrees of β-arrestin recruitment
Quantified Difference	Qualitative difference: absence vs. presence of measurable β-arrestin signaling
Conditions	In vitro GLP-1R signaling assays

Why This Matters

A fully biased signaling profile is a key mechanistic differentiator that may translate to improved therapeutic index, influencing selection for specific research and development programs.

• [1] Mao, T., Meng, Q., Zhang, H., Zhang, J. J., Shi, S., Guan, Z., ... & Lin, X. (2023). 760-P: Discovery of GSBR-1290, a Highly Potent, Orally Available, Novel Small Molecule GLP-1 Receptor Agonist. Diabetes, 72(Supplement_1), 760-P. View Source
• [2] Ríos, J. L., Aguilar, M. A., Martínez, A., & Gómez, J. A. (2025). Oral Small-Molecule GLP-1 Receptor Agonists: Mechanistic Insights and Emerging Therapeutic Strategies. Scientia Pharmaceutica, 93(2), 26. View Source

Oral Bioavailability in Preclinical Models

In the 44-week Phase 2 ACCESS II trial, aleniglipron demonstrated a clear dose-response relationship for weight loss (placebo-adjusted: 14.7% at 120 mg, 16.3% at 180 mg, 16.0% at 240 mg) with no evidence of a weight loss plateau at the end of the treatment period [1][2]. This suggests that longer treatment durations could yield even greater weight loss, a factor that differentiates it from compounds whose efficacy plateaus earlier.

Oral Activity in Mice

Model context

7-day oral gavage improved glucose clearance and insulin secretion; injectable peptides require parenteral administration.

Supports oral in vivo GLP-1R activation without injection stress.

Systemic exposure inferred from PD; direct PK parameters not disclosed.

Evidence Dimension	Weight loss plateau
Target Compound Data	No evidence of plateau at 44 weeks
Comparator Or Baseline	Not all GLP-1RAs show continued weight loss beyond a certain point (e.g., weight plateau reported for cagrilintide-semaglutide) [3]
Quantified Difference	Qualitative observation: continued weight loss vs. attainment of a plateau
Conditions	Phase 2 ACCESS II trial in adults with obesity or overweight with comorbidities (N=85), 44-week treatment duration

Why This Matters

The absence of a weight loss plateau at 44 weeks suggests potential for superior long-term efficacy, a critical factor for clinical development and market positioning.

• [1] Fierce Biotech. (2026, March 16). Structure touts 16% weight loss for aleniglipron as 'highest efficacy' for an oral GLP-1 yet. View Source
• [2] Structure Therapeutics. (2026, March 16). Structure Therapeutics Reports Positive Topline Data from Phase 2 ACCESS II Trial with Once-Daily Oral Small Molecule GLP-1 Receptor Agonist, Aleniglipron. GlobeNewswire. View Source
• [3] Davies, M. J., et al. (2025). Cagrilintide-semaglutide for type 2 diabetes: the REDEFINE-2 trial. The Lancet. View Source

Aleniglipron Demonstrates High Potency and Binding Affinity for GLP-1R

In vitro, aleniglipron demonstrates high binding affinity to the human GLP-1R with a binding Ki of <10 nM and activates the Gαs-cAMP pathway with an EC50 of <0.1 nM [1]. This sub-nanomolar potency in a functional cAMP assay indicates strong GLP-1R engagement, which is a fundamental property for a potent agonist. While direct comparator data in the same assay is not available, these values are consistent with other highly potent small-molecule GLP-1RAs [2].

Evidence Dimension	GLP-1R binding affinity (Ki) and functional potency (cAMP EC50)
Target Compound Data	Ki < 10 nM, EC50 < 0.1 nM
Comparator Or Baseline	Class benchmark: Highly potent GLP-1RAs typically exhibit sub-nanomolar to low nanomolar EC50 values
Quantified Difference	Not directly quantifiable; values are within the top tier of reported potencies for the class
Conditions	In vitro human GLP-1R binding and cAMP accumulation assays

Why This Matters

High potency in vitro is a prerequisite for effective target engagement and downstream pharmacology, supporting the compound's potential for in vivo efficacy.

• [1] Mao, T., Meng, Q., Zhang, H., Zhang, J. J., Shi, S., Guan, Z., ... & Lin, X. (2023). 760-P: Discovery of GSBR-1290, a Highly Potent, Orally Available, Novel Small Molecule GLP-1 Receptor Agonist. Diabetes, 72(Supplement_1), 760-P. View Source
• [2] Ríos, J. L., Aguilar, M. A., Martínez, A., & Gómez, J. A. (2025). Oral Small-Molecule GLP-1 Receptor Agonists: Mechanistic Insights and Emerging Therapeutic Strategies. Scientia Pharmaceutica, 93(2), 26. View Source

Aleniglipron: Validated Applications

Biased GPCR Signaling in Metabolic Tissues

Aleniglipron serves as a valuable tool compound for investigating the physiological consequences of fully biased GLP-1R agonism (potent Gαs activation with no measurable β-arrestin recruitment) [1]. It can be used in in vitro and in vivo studies (e.g., in rodent or non-human primate models of metabolic disease [1]) to dissect the signaling pathways responsible for metabolic benefits versus adverse events, informing the development of next-generation biased agonists.

Oral GLP‑1R Pharmacodynamics in Rodent Models

Given its reported Phase 2 efficacy (16.3% placebo-adjusted weight loss at 44 weeks) [2], aleniglipron's clinical data can be used as a benchmark for the design and evaluation of new oral small-molecule GLP-1R agonists. Its efficacy and safety profile provide a quantitative reference point for power calculations and endpoint selection in obesity or type 2 diabetes clinical trials.

Comparative Efficacy of Oral GLP‑1 Agonists

The observation from the ACCESS II trial that aleniglipron did not reach a weight loss plateau at 44 weeks [2] makes it a unique candidate for studies designed to evaluate the long-term durability of GLP-1RA-induced weight loss. It can be used in extended preclinical or clinical protocols to understand the maximal efficacy of oral GLP-1R agonism and mechanisms of weight loss maintenance.

Evaluating Tolerability and Discontinuation Rates in Clinical Studies

In the Phase 2 ACCESS II trial, aleniglipron demonstrated a tolerability profile consistent with the GLP-1RA class, with only one treatment discontinuation due to adverse events in the 120 mg to 240 mg cohorts from week 28 to 44 [2]. This favorable discontinuation rate can be a key comparator when assessing the real-world feasibility and patient adherence of other oral GLP-1RAs in development.

Application

Selection Property

Validation Focus

Biased Gαs-cAMP pathway studies

Full biased agonism (no β-arrestin recruitment)

Confirm Gαs selectivity and cAMP response in target tissues

Oral GLP-1R pharmacodynamics in rodent models

Oral bioavailability and in vivo PD profile

Verify glucose clearance and insulin secretion endpoints

Comparative oral GLP-1R agonist research

Reported weight-loss endpoint context

Cross-study benchmarking with other oral candidates

• [1] Mao, T., Meng, Q., Zhang, H., Zhang, J. J., Shi, S., Guan, Z., ... & Lin, X. (2023). 760-P: Discovery of GSBR-1290, a Highly Potent, Orally Available, Novel Small Molecule GLP-1 Receptor Agonist. Diabetes, 72(Supplement_1), 760-P. View Source
• [2] Fierce Biotech. (2026, March 16). Structure touts 16% weight loss for aleniglipron as 'highest efficacy' for an oral GLP-1 yet. View Source